Cas no 1270529-15-1 (tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate
• CAS No: 1270529-15-1
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 5919876
• PubChem ID: 165825326
• Update Time: 2025-10-28

tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate
• 1270529-15-1
• EN300-1876637
• tert-butyl N-[2-amino-2-(6-methoxypyridin-2-yl)ethyl]carbamate

• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(17)15-8-9(14)10-6-5-7-11(16-10)18-4/h5-7,9H,8,14H2,1-4H3,(H,15,17)
• InChI Key： MYDQTNQHAKKVTD-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C(N=1)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate (CAS No. 1270529-15-1)

The compound tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate (CAS No. 1270529-15-1) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 6-methoxypyridin-2-yl moiety, makes it a valuable intermediate in the development of bioactive compounds. Researchers and chemists frequently search for this compound due to its relevance in drug discovery, particularly in the synthesis of kinase inhibitors and other therapeutic agents.

In recent years, the demand for tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate has surged, driven by advancements in medicinal chemistry and the growing interest in small molecule therapeutics. Its CAS No. 1270529-15-1 is often queried in scientific databases, reflecting its importance in academic and industrial settings. The compound's carbamate protection strategy is particularly noteworthy, as it enables selective reactions in multi-step syntheses, a topic frequently discussed in organic synthesis forums.

One of the key applications of tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate lies in its role as a building block for heterocyclic compounds. The 6-methoxypyridine ring is a common pharmacophore in drug design, contributing to interactions with biological targets. This aligns with current trends in precision medicine, where researchers seek tailored molecules for specific diseases. The compound's stability and solubility properties also make it a preferred choice for high-throughput screening assays.

From a synthetic perspective, the preparation of tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate involves amide coupling and protection-deprotection strategies, which are central to modern peptide chemistry. These methods are often explored in research publications and patent filings, highlighting the compound's versatility. Additionally, its chiral center introduces opportunities for asymmetric synthesis, a hot topic in catalysis research.

The compound's relevance extends to computational chemistry, where its molecular properties are modeled to predict drug-likeness and binding affinity. This intersects with the rising interest in AI-driven drug discovery, as researchers leverage algorithms to optimize lead compounds. Searches for CAS No. 1270529-15-1 often accompany queries about QSAR studies and molecular docking, underscoring its interdisciplinary appeal.

Quality control and analytical characterization of tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed, topics frequently searched by quality assurance professionals. The compound's spectral data is often shared in open-access journals, fostering collaboration across the scientific community.

In conclusion, tert-butyl N-2-amino-2-(6-methoxypyridin-2-yl)ethylcarbamate (CAS No. 1270529-15-1) represents a pivotal tool in contemporary chemical research. Its applications span drug development, methodology optimization, and computational modeling, making it a subject of enduring interest. As the field evolves, this compound will likely remain at the forefront of innovations in synthetic chemistry and pharmaceutical sciences.